Cas no 282729-30-0 (L-Leucinamide, N-butyl-L-valyl-N-phenyl-)
282729-30-0 structure
Product Name:L-Leucinamide, N-butyl-L-valyl-N-phenyl-
CAS No:282729-30-0
MF:C21H35N3O2
MW:361.521505594254
CID:1434242
PubChem ID:7408686
Update Time:2025-04-20
L-Leucinamide, N-butyl-L-valyl-N-phenyl- Chemical and Physical Properties
Names and Identifiers
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- L-Leucinamide, N-butyl-L-valyl-N-phenyl-
- (S)-2-((S)-2-(Butylamino)-3-methylbutanamido)-4-methyl-N-phenylpentanamide
- 282729-30-0
-
- Inchi: 1S/C21H35N3O2/c1-6-7-13-22-19(16(4)5)21(26)24-18(14-15(2)3)20(25)23-17-11-9-8-10-12-17/h8-12,15-16,18-19,22H,6-7,13-14H2,1-5H3,(H,23,25)(H,24,26)/t18-,19-/m0/s1
- InChI Key: KVNMFFFUASRKNU-OALUTQOASA-N
- SMILES: O=C([C@H](C(C)C)NCCCC)N[C@H](C(NC1C=CC=CC=1)=O)CC(C)C
Computed Properties
- Exact Mass: 361.27315
- Monoisotopic Mass: 361.27292737g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- Density: 1.023±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 135-137 ºC
- Solubility: Almost insoluble (0.04 g/l) (25 º C),
- PSA: 70.23
L-Leucinamide, N-butyl-L-valyl-N-phenyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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